3-Cyclohexyl-2-fluoroacrylic acid
Overview
Description
3-Cyclohexyl-2-fluoroacrylic acid is a chemical compound that has gained significant attention in recent years due to its potential for use in scientific research. This compound has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields of research. In
Scientific Research Applications
3-Cyclohexyl-2-fluoroacrylic acid has a variety of potential applications in scientific research. One of the primary areas of interest is in the field of organic synthesis, where it can be used as a building block for the synthesis of other compounds. It has also been studied for its potential as a ligand in catalysis reactions, as well as its use in the development of new materials.
Mechanism of Action
The mechanism of action of 3-Cyclohexyl-2-fluoroacrylic acid is not fully understood, but it is believed to act as an electrophile in reactions with nucleophiles. This property makes it useful in a variety of organic synthesis reactions, where it can be used to introduce functional groups into molecules.
Biochemical and Physiological Effects:
While 3-Cyclohexyl-2-fluoroacrylic acid has not been extensively studied for its biochemical and physiological effects, it is believed to have low toxicity and minimal side effects. However, further research is needed to fully understand its potential effects on living organisms.
Advantages and Limitations for Lab Experiments
One of the primary advantages of 3-Cyclohexyl-2-fluoroacrylic acid is its high purity and reliability in synthesis. This makes it a useful tool for researchers looking to study the effects of specific compounds in organic synthesis and catalysis reactions. However, its limited availability and relatively high cost may be a limitation for some researchers.
Future Directions
There are many potential future directions for research on 3-Cyclohexyl-2-fluoroacrylic acid. One area of interest is in the development of new materials and compounds using 3-Cyclohexyl-2-fluoroacrylic acid as a building block. Additionally, further studies on its mechanism of action and potential biochemical and physiological effects could lead to new applications in the fields of medicine and biotechnology.
Synthesis Methods
The synthesis of 3-Cyclohexyl-2-fluoroacrylic acid involves the reaction of cyclohexylmagnesium bromide with ethyl 2-fluoroacrylate in the presence of a catalyst. The resulting product is then hydrolyzed to yield 3-Cyclohexyl-2-fluoroacrylic acid. This method has been optimized for high yield and purity, making it a reliable and efficient way to produce 3-Cyclohexyl-2-fluoroacrylic acid for research purposes.
properties
IUPAC Name |
(Z)-3-cyclohexyl-2-fluoroprop-2-enoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13FO2/c10-8(9(11)12)6-7-4-2-1-3-5-7/h6-7H,1-5H2,(H,11,12)/b8-6- |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MPVNDOMTKIFMLW-VURMDHGXSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C=C(C(=O)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC(CC1)/C=C(/C(=O)O)\F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13FO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Cyclohexyl-2-fluoroprop-2-enoic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-butyl-2-[(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetamide](/img/structure/B2756382.png)
![N-[(4-fluorophenyl)methyl]-4-oxo-3-[3-(2-oxopyrrolidin-1-yl)propyl]-2-sulfanylidene-1H-quinazoline-7-carboxamide](/img/structure/B2756384.png)
![N-(4-(benzo[d]thiazol-2-yl)phenyl)-4-(N,N-diisobutylsulfamoyl)benzamide](/img/structure/B2756385.png)
![(E)-16-(4-(dimethylamino)benzylidene)-3-hydroxy-10,13-dimethyltetradecahydro-1H-cyclopenta[a]phenanthren-17(2H)-one](/img/structure/B2756386.png)
![Methyl 5-(2-methoxyacetyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-4-carboxylate](/img/structure/B2756390.png)
![Ethyl 6-bromo-2-[(chloroacetyl)amino]-7-ethoxy-1-benzothiophene-3-carboxylate](/img/structure/B2756395.png)
![(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)(benzo[d]thiazol-2-yl)methanone](/img/structure/B2756398.png)
![3-[3-(2-Methoxyethoxy)phenyl]prop-2-yn-1-ol](/img/structure/B2756401.png)